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Compound of Interest

Compound Name: 2-Chloro-4-methoxyphenol

Cat. No.: B103099 Get Quote

Technical Data Summary for 2-Chloro-4-
methoxyphenol
This document provides the core physicochemical properties of 2-Chloro-4-methoxyphenol, a
compound relevant to various research and development applications. The following data has

been compiled for researchers, scientists, and professionals in drug development.

Physicochemical Data
The fundamental molecular characteristics of 2-Chloro-4-methoxyphenol are summarized in

the table below. This data is essential for stoichiometric calculations, analytical method

development, and chemical synthesis.

Parameter Value Citations

Molecular Formula C₇H₇ClO₂ [1][2][3][4]

Molecular Weight 158.58 g/mol [1][2][3]

Note on Molecular Weight: Minor variations in the reported molecular weight (e.g., 158.581

g/mol or 158.58228 g/mol ) exist across different sources, which are attributable to differences

in calculation methods or isotopic composition.[1][2][3] For most practical purposes, 158.58

g/mol is a suitable value.
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Logical Relationship of Chemical Identifiers
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular identifiers.

2-Chloro-4-methoxyphenol C₇H₇ClO₂
 is described by 158.58 g/mol determines

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-4-methoxyphenol | C7H7ClO2 | CID 87459 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-CHLORO-4-METHOXYPHENOL | VSNCHEM [vsnchem.com]

3. 2-Chloro-4-methoxyphenol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

4. 2-Chloro-4-methoxyphenol, 97% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

To cite this document: BenchChem. [2-Chloro-4-methoxyphenol molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103099#2-chloro-4-methoxyphenol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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